7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H18ClN3O6S
• Molecular Weight: 499.9 g/mol
• IUPAC Name: 7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H18ClN3O6S/c1-10-25-26-23(34-10)27-18(11-7-15(30-2)20(32-4)16(8-11)31-3)17-19(28)13-9-12(24)5-6-14(13)33-21(17)22(27)29/h5-9,18H,1-4H3
• InChI Key: AFMVXBNOSJXHFD-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=C(C(=C5)OC)OC)OC

Description

7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CTPD) is a chemical compound that has been studied for its potential applications in scientific research. This molecule has a unique structure that makes it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to involve the modulation of various signaling pathways and molecular targets in cells. For example, 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. Additionally, 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to bind to the estrogen receptor alpha, which is a target for the treatment of breast cancer.
Biochemical and Physiological Effects:
7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have various biochemical and physiological effects in cells and organisms. For example, 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for anticancer drugs. Moreover, 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to reduce inflammation and oxidative stress in cells, which may have therapeutic implications for various diseases.

Advantages and Limitations for Lab Experiments

7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages and limitations for laboratory experiments. One advantage is that it has been extensively studied for its biological activities, making it a well-characterized compound for further investigation. Moreover, 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have high potency and selectivity for certain molecular targets, which may facilitate the development of new drugs. However, one limitation is that 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the investigation of 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and related compounds. One direction is the optimization of 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione as a lead compound for the development of new drugs for cancer and other diseases. This may involve the modification of its chemical structure to improve its pharmacokinetic properties and selectivity for molecular targets. Another direction is the investigation of the molecular targets and signaling pathways that are modulated by 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, which may provide insights into the underlying mechanisms of its biological activities. Moreover, the investigation of 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and related compounds in animal models and clinical trials may provide important information on their safety and efficacy for human use.

Synthesis Methods

The synthesis of 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves several steps, including the preparation of starting materials and the use of various reagents and catalysts. One common method for synthesizing 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the condensation of 3,4,5-trimethoxybenzaldehyde with 5-methyl-1,3,4-thiadiazol-2-amine, followed by cyclization with chromone-3-carboxylic acid and chlorination with thionyl chloride. The final product is obtained after purification and characterization by various analytical techniques.

Scientific Research Applications

7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been investigated for its potential applications in scientific research, particularly in the areas of medicinal chemistry and drug discovery. This molecule has been shown to have various biological activities, including antitumor, anti-inflammatory, and antioxidant effects. Moreover, 7-Chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to inhibit the activity of certain enzymes and receptors that are involved in disease processes, making it a promising lead compound for the development of new drugs.